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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing peracetic acid (PAA) for the

effective disinfection of laboratory incubators. Adherence to these protocols is crucial for

maintaining aseptic conditions and ensuring the integrity of experimental outcomes.

Introduction to Peracetic Acid as a Disinfectant
Peracetic acid (CH₃CO₃H), also known as peroxyacetic acid, is a potent, broad-spectrum

disinfectant with rapid action against a wide range of microorganisms, including bacteria, fungi,

yeasts, and spores.[1][2] Its primary mode of action involves the denaturation of proteins and

enzymes and the disruption of cell wall permeability through oxidation.[1][2] A significant

advantage of PAA is its decomposition into environmentally benign products: acetic acid, water,

and oxygen.[3] This property, combined with its effectiveness in the presence of organic matter,

makes it a valuable tool for maintaining the sterile environment required in research and

development laboratories.[1][2]

Quantitative Data on Peracetic Acid Efficacy
The effective concentration of peracetic acid for disinfection is contingent upon several factors,

including the target microorganism, contact time, temperature, and the presence of organic soil.

The following table summarizes key quantitative data from various studies on the efficacy of

PAA.
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Experimental Protocol: Validation of Peracetic Acid
Efficacy for Incubator Surface Disinfection
This protocol outlines a method to validate the sporicidal efficacy of a selected peracetic acid

solution on incubator surfaces.

3.1. Materials

Peracetic acid solution at the desired concentration (e.g., 0.2%)

Spore suspension of a resistant bacterium (e.g., Bacillus atrophaeus ATCC 9372)

Sterile stainless steel coupons (representative of incubator surfaces)

Neutralizing broth (e.g., Dey-Engley neutralizing broth)

Tryptic Soy Agar (TSA) plates

Sterile water

Pipettes and other sterile laboratory equipment
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Incubator set to the appropriate temperature for the test organism

3.2. Methodology

Preparation of Spore Suspension: Prepare a standardized spore suspension of B.

atrophaeus with a known concentration (e.g., 10⁶-10⁷ spores/mL).

Inoculation of Coupons: Aseptically inoculate the surface of each sterile stainless steel

coupon with a defined volume of the spore suspension (e.g., 10 µL). Allow the coupons to

dry completely in a biological safety cabinet.

Application of Peracetic Acid: Apply the peracetic acid solution to the inoculated surface of

the coupons. Ensure complete coverage.

Contact Time: Allow the peracetic acid to remain in contact with the coupons for a

predetermined time (e.g., 20, 30, 40 minutes) based on the manufacturer's

recommendations and the data in Table 1.

Neutralization: After the specified contact time, transfer each coupon to a tube containing

neutralizing broth to inactivate the peracetic acid.

Recovery of Spores: Vortex the tubes vigorously to dislodge any remaining viable spores

from the coupon surface.

Enumeration: Perform serial dilutions of the neutralized solution and plate onto TSA plates.

Incubation: Incubate the plates at the optimal temperature for B. atrophaeus (e.g., 30-37°C)

for 24-48 hours.

Data Analysis: Count the number of colony-forming units (CFUs) on each plate and calculate

the log reduction in viable spores compared to control coupons (treated with sterile water

instead of PAA). A successful validation should demonstrate a significant log reduction (e.g.,

≥6-log).

Standard Operating Protocol: Routine Incubator
Disinfection with Peracetic Acid
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This protocol details the steps for the routine cleaning and disinfection of a standard laboratory

incubator.

4.1. Safety Precautions

Always wear appropriate Personal Protective Equipment (PPE), including gloves, safety

glasses, and a lab coat, when handling peracetic acid solutions.

Ensure the work area is well-ventilated.

Consult the Safety Data Sheet (SDS) for the specific peracetic acid product being used.

4.2. Procedure

Preparation:

Turn off the incubator and disconnect it from the power supply.

Remove all cultures, shelves, shelf racks, and the water pan from the incubator.

Cleaning:

Thoroughly clean all interior surfaces, shelves, racks, and the water pan with a laboratory-

grade detergent and warm water to remove any gross contamination and organic matter.

Rinse all components with sterile distilled water to remove any detergent residue.

Disinfection:

Prepare the peracetic acid solution to the desired concentration according to the

manufacturer's instructions.

Liberally apply the PAA solution to all interior surfaces of the incubator, including the door

gasket. A non-abrasive cloth or sponge can be used for application.

Wipe down the shelves, racks, and water pan with the PAA solution.
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Allow the PAA solution to remain on the surfaces for the validated contact time (refer to

Section 3 and Table 1).

Rinsing and Drying:

After the contact time has elapsed, thoroughly rinse all surfaces with sterile distilled water

to remove any residual PAA. This is a critical step to prevent any potential cytotoxicity to

future cell cultures.

Allow all components and the incubator interior to air dry completely inside a laminar flow

hood or wipe dry with sterile, non-shedding wipes.

Reassembly and Resumption of Operation:

Once completely dry, reassemble the incubator.

Fill the water pan with fresh, sterile distilled water.

Reconnect the incubator to the power supply and turn it on.

Allow the incubator to reach the set temperature and CO₂ levels before reintroducing cell

cultures.

Visualization of Disinfection Workflow
The following diagram illustrates the key steps in the incubator disinfection process.
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Caption: A flowchart of the incubator disinfection process.
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Fogging for Whole Incubator Decontamination
For a more thorough and less labor-intensive disinfection, especially after a significant

contamination event, peracetic acid fogging can be employed. This method generates a fine

mist of PAA that reaches all surfaces within the incubator.

6.1. General Principles

Specialized fogging equipment is required to generate a dry fog with small droplet sizes.

The incubator must be empty and sealed during the fogging process.

The process involves three phases: fogging, a defined contact time, and aeration to remove

the PAA vapor.

Validation of the fogging cycle with biological indicators is essential to ensure efficacy.

6.2. Example Parameters for Fogging

Based on literature for decontaminating enclosed spaces, a cycle could involve:

PAA Concentration: A solution of 0.5% to 2% PAA is typically used for fogging applications.

Fogging Volume: The amount of PAA solution will depend on the incubator volume (e.g., 2.0

mL of a 5.8% PAA solution per cubic meter of space).[5]

Contact Time: A contact time of at least 60 minutes is often recommended.[5]

Aeration: The incubator should be vented in a well-ventilated area until PAA vapor levels are

below occupational exposure limits.

It is crucial to follow the specific instructions provided by the fogging equipment manufacturer

and to perform a thorough risk assessment before implementing a fogging protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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